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Compound of Interest

Compound Name: 1,5-Dimethylnaphthalene

Cat. No.: B047167

Disclaimer: This document is intended for informational purposes for researchers, scientists,
and drug development professionals. It is not a substitute for a formal safety data sheet (SDS)
and should be used in conjunction with official safety documentation and institutional safety
protocols.

Executive Summary

1,5-Dimethylnaphthalene is a polycyclic aromatic hydrocarbon (PAH) utilized in chemical
synthesis and research. While comprehensive toxicological data for this specific isomer is
limited, information from safety data sheets and studies on related dimethylnaphthalene
isomers indicates that it should be handled with care. This technical guide provides a
consolidated overview of the known health and safety information for 1,5-
Dimethylnaphthalene, including its physical and chemical properties, hazard identification,
safe handling procedures, and first aid measures. All quantitative data is presented in
structured tables, and a generalized experimental workflow for toxicological assessment is
provided.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 1,5-Dimethylnaphthalene is
presented in Table 1. This data is essential for understanding its behavior under various
laboratory conditions and for implementing appropriate storage and handling procedures.

Table 1: Physical and Chemical Properties of 1,5-Dimethylnaphthalene
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Property Value Source(s)
Molecular Formula Ciz2H12 [1112]
Molecular Weight 156.22 g/mol [1][2]

CAS Number 571-61-9 [1][3]
Appearance White crystalline solid/powder [11[4115]
Melting Point 78 -82°C [3][5][6]
Boiling Point 265 - 266 °C [31[5][6]
Clash Point 111.4 °C (233.0 °F) (Closed "

Cup, est.)

Vapor Pressure

0.0084 mmHg at 25 °C

[1]

Water Solubility

2.74 mg/L at 25 °C

(experimental)

[4]

logP (Octanol/Water Partition

Coefficient)

4.380

[4]

Hazard Identification and Classification

According to aggregated GHS data, 1,5-Dimethylnaphthalene is classified as an irritant.[1][7]

The hazard statements are summarized in Table 2.

Table 2: GHS Hazard Classification for 1,5-Dimethylnaphthalene

Hazard Class Hazard Statement GHS Code
Skin Corrosion/Irritation Causes skin irritation H315
Serious Eye Damage/Eye ) S
o Causes serious eye irritation H319
Irritation
Specific Target Organ Toxicity - ] o
May cause respiratory irritation ~ H335

Single Exposure
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It is important to note that some reports indicate that this chemical does not meet GHS hazard
criteria.[1] However, due to the irritating nature reported in the majority of notifications,
appropriate personal protective equipment should be used.

Toxicological Information

Detailed quantitative toxicological data, such as LD50 and LC50 values, for 1,5-
Dimethylnaphthalene are not readily available in the public domain. The primary reported
health effects are irritation to the skin, eyes, and respiratory system.[1][7]

Metabolism

Specific metabolism studies on 1,5-Dimethylnaphthalene were not found. However, research
on other dimethylnaphthalene isomers, such as 1,2- and 1,6-dimethylnaphthalene, indicates
that metabolism in rats primarily involves oxidation of both the methyl groups and the aromatic
nucleus.[8] Metabolites are rapidly absorbed and excreted in urine and feces.[8] For 1,6-
dimethylnaphthalene, identified urinary metabolites include hydroxymethyl- and methyl-
hydroxynaphthalenes, naphthoic acids, and thionaphthalene derivatives.[9] It is plausible that
1,5-Dimethylnaphthalene follows a similar metabolic pathway.

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of 1,5-Dimethylnaphthalene
are not published. However, standardized OECD guidelines are typically followed for chemical
safety testing. A generalized workflow for assessing the irritation and mutagenicity potential of a
chemical like 1,5-Dimethylnaphthalene is outlined below.

Skin Irritation Assessment (Based on OECD Guideline
404)

o Test System: Healthy young adult albino rabbits are typically used.
e Procedure:

o Approximately 24 hours before the test, the fur on the dorsal area of the trunk is clipped.
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[e]

A 0.5 g or 0.5 mL dose of the test substance is applied to a small area (approx. 6 cm?) of
the clipped skin.

[e]

The treated area is covered with a gauze patch and non-irritating tape.

o

The exposure duration is typically 4 hours.

[¢]

After exposure, the patch and any residual test substance are removed.

o Observation: The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48,
and 72 hours after patch removal. The observations are scored based on a standardized
scale.

Eye Irritation Assessment (Based on OECD Guideline
405)

o Test System: Healthy young adult albino rabbits are used.
e Procedure:

o Asingle dose of 0.1 mL of a liquid or 0.1 g of a solid test substance is instilled into the
conjunctival sac of one eye of each animal. The other eye remains untreated and serves
as a control.

o The eyelids are held together for about one second after instillation.

e Observation: The eyes are examined at 1, 24, 48, and 72 hours after application. Ocular
reactions (corneal opacity, iritis, conjunctival redness, and chemosis) are scored at each
observation point.

In Vitro Mutagenicity Assessment: Bacterial Reverse
Mutation Test (Ames Test, based on OECD Guideline
471)

o Test System: Strains of Salmonella typhimurium and Escherichia coli that are auxotrophic for
a specific amino acid (e.g., histidine for Salmonella) are used.
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e Procedure:

o The tester strains are exposed to the test substance with and without an exogenous
metabolic activation system (S9 mix, typically from rat liver).

o Two methods are commonly used: the plate incorporation method and the pre-incubation
method.

o In the plate incorporation method, the test substance, bacterial culture, and S9 mix (if
used) are mixed with molten top agar and poured onto a minimal agar plate.

o In the pre-incubation method, the test substance, bacterial culture, and S9 mix are
incubated together before being mixed with the top agar and plated.

o Observation: The plates are incubated for 48-72 hours at 37°C. The number of revertant
colonies (colonies that have regained the ability to grow in the absence of the specific amino
acid) is counted. A substance is considered mutagenic if it causes a concentration-related
increase in the number of revertant colonies compared to the solvent control.

Safe Handling and Storage
Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles or a face shield.[7][8]
o Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.[7][8]

» Respiratory Protection: If dust or aerosols are generated, use a NIOSH-approved respirator
with an appropriate filter.[8]

Handling

e Avoid contact with skin, eyes, and clothing.[7][10]
e Avoid dust formation.[10]
o Ensure adequate ventilation, preferably in a chemical fume hood.[7][10]

e Wash hands thoroughly after handling.[7][8]
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Storage

o Keep the container tightly closed in a dry and well-ventilated place.[10]

o Store away from strong oxidizing agents.[8]

First Aid Measures

A summary of first aid procedures is provided in Table 3.

Table 3: First Aid Measures for 1,5-Dimethylnaphthalene
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Exposure Route First Aid Procedure Source(s)

Move the person to fresh air. If
not breathing, give artificial
) respiration. If breathing is
Inhalation n ) [10][11]
difficult, give oxygen. Seek
medical attention if symptoms

persist.

Immediately wash off with
plenty of soap and water for at
i least 15 minutes. Remove
Skin Contact _ _ [71[8][10]
contaminated clothing. Seek
medical attention if irritation

develops or persists.

Rinse immediately with plenty
of water, also under the
eyelids, for at least 15 minutes.
Eye Contact ) [71[8][10]
Remove contact lenses, if
present. Seek medical

attention.

Do NOT induce vomiting.
Rinse mouth with water. Never
) give anything by mouth to an
Ingestion , [8][11]
unconscious person. Call a
poison control center or doctor

immediately.

Fire and Explosion Hazard Data

o Flammability: Combustible solid.
o Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or foam.[8][11]

o Hazardous Combustion Products: Thermal decomposition can lead to the release of irritating
gases and vapors, including carbon monoxide and carbon dioxide.[8]
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o Special Firefighting Procedures: Firefighters should wear self-contained breathing apparatus
(SCBA) and full protective gear.[8][10]

Ecological Information

Data on the ecological effects of 1,5-Dimethylnaphthalene is scarce. However, a safety data
sheet for the related isomer 1,4-Dimethylnaphthalene indicates that it is very toxic to aquatic life
and harmful to aquatic life with long-lasting effects.[12] Given the structural similarity, 1,5-
Dimethylnaphthalene should be prevented from entering the environment.

Visualizations
Generalized Toxicological Assessment Workflow

The following diagram illustrates a generalized workflow for the toxicological assessment of a
chemical substance like 1,5-Dimethylnaphthalene, based on the experimental protocols
described.

In Vitro Testing

Mutagenicity Assay
(Ames Test)

\

In Vivo Testing (Animal Models)

Skin Irritation Test Data Arjalysis and Hazard Classification
v

Hazard Identification
v | v
Eye Irritation Test |_> GHS Classification

Dose-Response Assessment

Test Substance:
1,5-Dimethylnaphthalene

\

» | Acute Toxicity
"1 (Ds50/LC50)
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Click to download full resolution via product page

Caption: Generalized workflow for toxicological assessment.

Postulated Metabolic Pathway

Based on the metabolism of related dimethylnaphthalenes, the following diagram illustrates a
postulated metabolic pathway for 1,5-Dimethylnaphthalene. This is a hypothetical pathway
and requires experimental verification.

1,5-Dimethylnaphthalene

YP450 CYP450

Phase I Metabolism (Oxidation)

Hydroxymethyl Metabolites Epoxide Intermediate

Oxidation Epoxide Hydrolase

Phase II Metabolism (Conjugatian)

Naphthoic Acid Derivatives Dihydrodiol

Glucuronide/Sulfate Conjugates

Urinary and Fecal Excretion

Click to download full resolution via product page

Caption: Postulated metabolic pathway for 1,5-Dimethylnaphthalene.

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b047167?utm_src=pdf-body-img
https://www.benchchem.com/product/b047167?utm_src=pdf-body
https://www.benchchem.com/product/b047167?utm_src=pdf-body-img
https://www.benchchem.com/product/b047167?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047167?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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